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Compound of Interest |

Compound Name: Chlozolinate
CAS No.: 72391-46-9
Cat. No.: B1210285
- 7

Executive Safety Assessment

Do not treat Chlozolinate as a generic organic solid. Chlozolinate is a dicarboximide fungicide
containing two chlorine atoms on the phenyl ring. While it is often categorized with general
"pesticides," its disposal requires specific protocols due to two critical factors:

o Halogen Content: Improper combustion temperatures (<1000°C) can lead to the formation of
dioxins and hydrochloric acid (HCI) gas.

o Toxic Metabolites: In alkaline aqueous environments (pH > 8), Chlozolinate rapidly
hydrolyzes. However, this is not a detoxification method. It degrades into 3,5-dichloroaniline,
a persistent toxicant. Therefore, chemical neutralization via hydrolysis is insufficient for
disposal.

Physicochemical Profile for Waste Handlers
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Property Value Operational Implication

Use for waste manifesting.[1]

CAS Number 84332-86-5

[21[3]

Halogenated (Cl x2).[1][2][4]
Molecular Formula C13H11CI2NOs Must be segregated from non-

halogenated solvents.[3]

High potential for precipitation
Solubility (Water) Low (~2 mg/L) in agueous waste lines

(clogging risk).[1]

Lipophilic; high potential for
LogPow ~3.3 bioaccumulation in aquatic

organisms.[1]

H351 (Carcinogen susp.), Zero-discharge policy for

Hazard Codes ) ) ) )
H411 (Aquatic Chronic) sink/drains.[1]

The Science of Destruction: Why Incineration?

As researchers, we must understand the fate of our reagents. We do not simply "throw away"
Chlozolinate; we engineer its mineralization.

The only validated method for the complete destruction of Chlozolinate is high-temperature
incineration equipped with acid gas scrubbing.

e The Mechanism: At temperatures >1100°C, the carbon skeleton mineralizes to COz, while
the chlorine atoms are converted to HCI.

e The Control: The incinerator's scrubber system (typically using lime or caustic soda)
neutralizes the HCI gas to prevent acid rain formation.

e The Risk of Low Temp: Incineration below 850°C poses a risk of de novo synthesis of
polychlorinated dibenzo-p-dioxins (PCDDs) due to the presence of the chlorinated phenyl
ring.

Logical Workflow: Degradation vs. Destruction
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The following diagram illustrates why chemical hydrolysis is rejected in favor of thermal
destruction.

Alkaline Hydrolysis egrades to... 3,5-Dichloroaniline
(pH>8.0) (TOXIC METABOLITE) Redquires Further

eeeee

Mineralization
(CO2, H20, Neutralized Salts)

Chlozolinate
(Parent Compound)

High-Temp Incineration
(>1100°C + Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic contrasting the risks of chemical hydrolysis against the safety of
thermal incineration.

Step-by-Step Disposal Protocols
Scenario A: Solid Stock Disposal (Expired or Surplus)

Objective: Containment and transfer to high-temp incineration.[1]

e Primary Containment: Keep the substance in its original glass or chemically resistant plastic
container. Ensure the lid is tightly sealed.[5]

e Secondary Packaging: Place the primary container inside a clear, heavy-duty polyethylene
bag (minimum 4 mil thickness).

o Labeling: Apply a hazardous waste label.
o Text: "Hazardous Waste - Solid - Toxic - Halogenated."[1]
o Constituents: Explicitly list "Chlozolinate."
e Segregation: Place in the lab's Solid Toxic/Carcinogen waste stream.

o Critical: Do not mix with oxidizers or strong acids in the same secondary bin.
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Scenario B: Liquid Waste (Mother Liquors & HPLC
Effluent)

Objective: Prevent aguatic release and equipment corrosion.

o Characterization: Determine the solvent base.
o If dissolved in Acetonitrile/Methanol: This is Halogenated Organic Solvent Waste.
o If dissolved in Water:[6] This is Aqueous Toxic Waste.

e Collection:
o Use a High-Density Polyethylene (HDPE) carboy.

o Crucial: Because Chlozolinate contains chlorine, it must be tallied towards the
"Halogenated" content of the waste container. Even if the solvent is non-halogenated (e.qg.,
Methanol), the presence of dissolved Chlozolinate renders the mixture "Halogenated" for
disposal pricing and processing purposes.

e pH Check: Ensure the waste solution is neutral (pH 6-8).

o Why? Avoid extreme pH which could trigger uncontrolled hydrolysis and precipitation of
the dichloroaniline metabolite, creating sludge that is difficult to pump at the incineration
facility.

Scenario C: Contaminated Debris (Gloves, Weigh Boats)

[1]
e Segregation: Do not throw nitrile gloves or weigh boats used with Chlozolinate into the

regular trash.

o Packaging: Collect in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or
white bucket with a sealing lid).

» Disposal: This stream is typically autoclaved or incinerated depending on facility rules. For
Chlozolinate, incineration is preferred.
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Emergency Spill Contingency

Pre-requisite: Wear Nitrile gloves (double-gloved recommended), safety goggles, and a lab
coat.[1]

e Do Not Wash: Never use water to flush a powder spill. This spreads the contamination and
creates toxic liquid waste.

e Dry Containment:
o Cover the spill with an inert absorbent (Vermiculite or commercial spill pads).

o If the spill is powder, cover gently with a dampened paper towel (dampened with water, not
solvent) to prevent dust generation, then scoop up.

e Decontamination:
o After removing bulk material, wipe the surface with a soap/water solution.

o Collect all wipes into the "Contaminated Debris" solid waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1210285?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlozolinate
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1210285?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlozolinate
https://echa.europa.eu/substance-information/-/substanceinfo/100.075.176
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/pesticide-worker-safety
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1210285?utm_src=pdf-body
http://sitem.herts.ac.uk/aeru/ppdb/en/Reports/144.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1210285?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Sources

e 1. Waste Code [rcrainfo.epa.gov]

e 2. GSRS [gsrs.ncats.nih.gov]

3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

e 4. Chlozolinate | C13H11CI2NO5 | CID 51574 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 5. fishersci.ca [fishersci.ca]

e 6. CHLOZOLINATE | 84332-86-5 [chemicalbook.com]

 To cite this document: BenchChem. [Laboratory Stewardship Guide: Chlozolinate Disposal &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210285#chlozolinate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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